|
Chloropseudoephedrine (hydrochloride)/Chloroephedrine (hydrochloride) Mixture
|
Clarithromycin F
|
Cilomilast-d5
|
cis-4-Heptenal-D5
|
|
CMPF-d5
|
Cysteinyl Leukotriene HPLC Mixture II
|
Cesium phosphide
|
clathrin heavy chain
|
|
Copper, tris.mu.-ethynylenebisdiphenylphosphinedinitratodi-
|
ceramide tetracontasaccharide
|
Cefadroxil Sulfoxide-d4
|
Calcein UltraBlue™ (sodium salt)
|
|
Confluentin
|
Chromate(5-), [6-(acetylamino)-4-hydroxy- 3-[(2-hydroxy-5-nitro-3-sulfophenyl)azo]-2-naphthalenesulf
|
Chromolaenide
|
Cyclohexyl Ramipril-d3 Analogue
|
|
Cytidine-13C5 5'-Monophosphate Triethylammonium Salt
|
Carboplatin-d6
|
C12-15 PARETH-2
|
calmodulin (8-13)
|
|
CATIONIC AMYLOPECTIN PHOSPHATE
|
Corallina officinalis, ext.
|
Copper, 29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32-, sulfo 3-(trimethylammonio)propylaminosulfonyl
|
cyclic AMP-regulated phosphoprotein ARPP-21
|
|
Cannabigerol-d9
|
Caulophylline B
|
Copper, [29H,31H-phthalocyaninato( 2-)-N29,N30,N31,N32]-, aminosulfonyl sulfo [[4-[[2-(sulfooxy)ethy
|
cis-Clopidogrel-MP-13C,d3 Derivative(Pair of Enantiomers)
|
|
calcitonin, (4-azidobenzoyl)-Arg(11,18)-Lys(14)-
|
CytoCalcein™ Violet 500
|
Chloranthalactone E
|
Chlorzoxazone N-Glucuronide (lithium salt)
|
|
Carboxy-terminated magnetic particles
|
CytoCalcein™ Violet 450
|
cis-Clopidogrel-MP Derivative(Pair of Enantiomers)
|
Cromolyn (sodium salt hydrate)
|
|
crustacin
|
Cis-Trans FAME Isomer Standard Mixture
|
C.I. Direct Blue 237
|
CHLORINATEDALKANESC18-20
|
|
Carbonic acid disodium salt, reaction products with N-(aminomethylphenyl)formamide, aniline, 4-nitro
|
Cinnamyl alcohol - d9
|
cis-Apovincamine-d3
|
Caniplasine
|
|
C.I.Disperse Violet 94
|
Castor oil, polymer with 1,3-diisocyanato-2-methylbenzene and 2,4-diisocyanato-1-methylbenzene
|
Cholesteryl 2-(2-ethoxyethoxy)ethyl carbonate
|
Castor oil, dehydrated, polymer with benzoic acid, p-tert-butylbenzoic acid, glycerol and phthalic a
|
|
cis-2- Amino-3-cyclopentene-1-carboxylic acid hydrochloride
|
Curcumin β-D-Glucuronide-d3
|
Ceramides (hydroxy)
|
Canola oil fatty acid
|
|
Chromium, hydroxybis(2-hydroxybenzoato-O1,O2)-, ar,ar/'-di-C14-18-alkyl derivs.
|
CHLORINATEDLINOLEICACID
|
Chlorguanide-d6 Hydrochloride
|
cis-8,11,14-Eicosatrienoic Acid Ethyl Ester-d5
|
|
Colistin (sulfate)
|
Cleroindicin F
|
Cetirizine 6,6'-O-Lactose Ester Hydrochloride(6,6'-Mixture)
|
Climacostol-d14
|
|
Ceramide trihexosides (top spot)
|
Cyclohexanol-OD
|
Collagens, hydrolyzates, reaction products with 3-chloro-2-hydroxy-N,N,N-trimethyl-1-propanaminium c
|
cerium tetrasulfophthalocyanine
|
|
Calcein UltraBlue™ AM
|
Conjugated Linoleic Acid Methyl Ester-d3, 90per cent (Mixture of Isomers)
|
Clenhexerol Methyl Ether
|
CHROMOSORB LC-8
|
|
CytoTrace™ Red CMTPX
|
Curdlan
|
Chromate(5-), [6-(acetylamino)-4-hydroxy- 3-[(2-hydroxy-3-nitro-5-sulfophenyl)azo]-2-naphthalenesulf
|
Cephalexin Sulfoxide Trifluoroacetic Acid Salt
|
|
Carbamazepine-d2,15N
|
Carbamic acid, (3-amino-1-imino-2-methyl-2-propenyl)-, ethyl ester (9CI)
|
Cefepime-D3,13C Sulfate
|
Carfilzomib Impurity 13 (hydrochloride)
|
|
Cysteinyl Leukotriene HPLC Mixture I
|
Cyclocreatine-1,4,5-13C3
|
C.I. Reactive Brown 17
|
Chromate(5-), [6-(acetylamino)-4-hydroxy- 3-[(2-hydroxy-3-nitro-5-sulfophenyl)azo]-2-naphthalenesulf
|
|
CytoTrace™ Red CFDA
|
Ceramides (hydroxy) (50mg)
|
Cefixime Ethyl Ester Sodium Salt (Cefixime EP Impurity F)
|
CATIONIC STARCH PHOSPHATE
|
|
cis-Captafol-d6
|
Commiphora erythraea, ext.
|
Chitin oligosaccharides DP7
|
CV-6209-d5
|
|
CAY10696
|
Copper acetate arsenite
|
C.I.Reactive Brown 26
|
calcium gluconate
|
|
Cynrit bismuth-strontium calcium
|
Carbonic acid, diphenyl ester, polymer with 1,4-butanediol, 2-ethyl-2-(hydroxymethyl)-1,3-propanedio
|
cis-1-Phenyl-2-(phthalimidomethyl)cyclopropanecarboxylic Anhydride
|
colabomycin B
|
|
Cnidimol A
|
Calcein Deep Red™ Acetate
|
cis-8,11,14-Eicosatrienoic Acid Methyl Ester-d3
|
Calcein Red™ (sodium salt)
|
